molecular formula C22H23NO6 B6187735 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(hydroxymethyl)morpholin-2-yl)acetic acid CAS No. 2384564-42-3

2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(hydroxymethyl)morpholin-2-yl)acetic acid

Cat. No. B6187735
CAS RN: 2384564-42-3
M. Wt: 397.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a fluorenylmethyloxycarbonyl (Fmoc) protected amino acid derivative . The Fmoc group is a common protective group used in peptide synthesis. The compound has a molecular weight of 341.36 .


Molecular Structure Analysis

The compound has a linear formula of C19H19NO5 . It contains a fluorenyl group attached to a carbonyl group, which is then linked to a morpholine ring via a methoxy group .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . It has a boiling point of 602.6°C at 760 mmHg .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(hydroxymethyl)morpholin-2-yl)acetic acid' involves the protection of the hydroxyl group of morpholine, followed by the alkylation of the protected morpholine with 2-bromoacetic acid. The resulting intermediate is then deprotected to yield the target compound.", "Starting Materials": [ "Morpholine", "9H-Fluorene-9-methanol", "Methanesulfonyl chloride", "Sodium hydroxide", "2-Bromoacetic acid", "Diisopropylethylamine", "Triethylamine", "N,N-Dimethylformamide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Morpholine is treated with methanesulfonyl chloride and sodium hydroxide to yield the corresponding mesylate intermediate.", "The mesylate intermediate is then reacted with 9H-fluorene-9-methanol in the presence of diisopropylethylamine and triethylamine to yield the protected morpholine intermediate.", "The protected morpholine intermediate is then reacted with 2-bromoacetic acid in the presence of N,N-dimethylformamide to yield the desired intermediate.", "The desired intermediate is then deprotected by treatment with sodium hydroxide in methanol and ethyl acetate to yield the target compound, 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(hydroxymethyl)morpholin-2-yl)acetic acid." ] }

CAS RN

2384564-42-3

Molecular Formula

C22H23NO6

Molecular Weight

397.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.